Cas no 31447-29-7 (11,11-d2-Linoleic acid)

• Product Name: 11,11-d2-Linoleic acid
• CAS No: 31447-29-7
• MF: C₁₈H₃₂O₂
• MW: 282.46
• CID: 5070082
• PubChem ID: 59373194
• Update Time: 2024-03-02

11,11-d2-Linoleic acid Chemical and Physical Properties

Names and Identifiers

• 11,11-d2-Linoleic acid

• Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-/i8D2
• InChI Key： OYHQOLUKZRVURQ-ZVDPVMROSA-N
• SMILES： OC(=O)CCCCCCC/C=C\C([2H])([2H])/C=C\CCCCC

Computed Properties

• Exact Mass: 282.252783751g/mol
• Monoisotopic Mass: 282.252783751g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives